Cas no 2138808-50-9 (2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-)
2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-
-
- Inchi: 1S/C13H18N2O/c1-4-5-13(16)15-8-11-9(2)6-7-12(14)10(11)3/h4-7H,8,14H2,1-3H3,(H,15,16)
- InChI Key: RVZKMOUWKGXISJ-UHFFFAOYSA-N
- SMILES: C(NCC1=C(C)C=CC(N)=C1C)(=O)C=CC
2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377356-0.05g |
N-[(3-amino-2,6-dimethylphenyl)methyl]but-2-enamide |
2138808-50-9 | 0.05g |
$1500.0 | 2023-03-02 | ||
| Enamine | EN300-377356-0.1g |
N-[(3-amino-2,6-dimethylphenyl)methyl]but-2-enamide |
2138808-50-9 | 0.1g |
$1572.0 | 2023-03-02 | ||
| Enamine | EN300-377356-0.25g |
N-[(3-amino-2,6-dimethylphenyl)methyl]but-2-enamide |
2138808-50-9 | 0.25g |
$1642.0 | 2023-03-02 | ||
| Enamine | EN300-377356-0.5g |
N-[(3-amino-2,6-dimethylphenyl)methyl]but-2-enamide |
2138808-50-9 | 0.5g |
$1714.0 | 2023-03-02 | ||
| Enamine | EN300-377356-1.0g |
N-[(3-amino-2,6-dimethylphenyl)methyl]but-2-enamide |
2138808-50-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-377356-2.5g |
N-[(3-amino-2,6-dimethylphenyl)methyl]but-2-enamide |
2138808-50-9 | 2.5g |
$3501.0 | 2023-03-02 | ||
| Enamine | EN300-377356-5.0g |
N-[(3-amino-2,6-dimethylphenyl)methyl]but-2-enamide |
2138808-50-9 | 5.0g |
$5179.0 | 2023-03-02 | ||
| Enamine | EN300-377356-10.0g |
N-[(3-amino-2,6-dimethylphenyl)methyl]but-2-enamide |
2138808-50-9 | 10.0g |
$7681.0 | 2023-03-02 |
2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-
Introduction to 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- (CAS No. 2138808-50-9)
2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- (CAS No. 2138808-50-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-[(3-Amino-2,6-dimethylphenyl)methyl]but-2-enamide, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements associated with this compound.
The molecular structure of 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- is composed of a butenamide backbone linked to a substituted phenyl ring via a methyl group. The presence of the amino group on the phenyl ring imparts significant reactivity and functional versatility to the molecule. This structural arrangement allows for a wide range of chemical modifications and derivatizations, making it an attractive candidate for various applications in drug discovery and development.
In terms of chemical synthesis, 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- can be synthesized through several well-established methods. One common approach involves the reaction of N-(3-amino-2,6-dimethylbenzyl)amine with butenoyl chloride in the presence of a suitable base such as triethylamine. This reaction typically proceeds via an amide coupling mechanism, yielding the desired product with high purity and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalysts derived from renewable sources.
The biological activities of 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- have been extensively studied in recent years. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key regulators of gene expression and have been implicated in several cancers and neurodegenerative disorders. The ability to modulate HDAC activity makes 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- a promising lead compound for the development of novel therapeutic agents.
Beyond its enzymatic inhibition properties, 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- has also demonstrated anti-inflammatory and antioxidant effects. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in both in vitro and in vivo models. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and protect cells from oxidative stress-induced damage.
In the context of drug discovery and development, 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- has shown promise as a lead compound for various therapeutic areas. Preclinical studies have evaluated its efficacy in treating conditions such as cancer, inflammatory diseases, and neurodegenerative disorders. For example, a recent study published in the *Journal of Medicinal Chemistry* reported that this compound significantly reduced tumor growth in a mouse model of breast cancer by inhibiting HDAC activity and inducing apoptosis in cancer cells.
The safety profile of 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have demonstrated that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems. These findings support its potential for further clinical evaluation and development as a safe and effective therapeutic agent.
In conclusion, 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]- (CAS No. 2138808-50-9) is a promising organic compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an attractive candidate for further exploration and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments for various diseases.
2138808-50-9 (2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)